2-{[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C27H24N4O3S/c1-16-8-10-18(11-9-16)25-30-26-22(12-21-19(14-32)13-28-17(2)24(21)34-26)27(31-25)35-15-23(33)29-20-6-4-3-5-7-20/h3-11,13,32H,12,14-15H2,1-2H3,(H,29,33)
• InChI Key: WVZRFNJNZDGYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC(=O)NC5=CC=CC=C5
• Molecular Formula: C27H24N4O3S
• Molecular Weight: 484.6 g/mol
• CAS No.: 892384-46-2

Description

The compound 2-{[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0³,⁸]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-phenylacetamide is a complex heterocyclic molecule featuring a tricyclic core with fused oxa- and triaza-rings, a hydroxymethyl group, a 4-methylphenyl substituent, and a sulfanyl-linked acetamide moiety. While direct pharmacological data for this compound are unavailable in the provided evidence, its structural analogs—such as triazole-thiones and S-alkylated derivatives—exhibit cytotoxic, antifungal, and enzyme-inhibitory properties, providing a basis for hypothetical comparisons .

Biological Activity

2-{[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-phenylacetamide (CAS Number: 2097924-72-4) is a complex organic compound with potential biological activity. This article explores its biological properties, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C28H26N4O3S
Molecular Weight	498.6 g/mol
Structure	Complex triazatricyclo compound

The biological activity of this compound is attributed to its ability to interact with various molecular targets within biological systems. Its structure suggests potential interactions with:

• Enzymes : The compound may inhibit or activate specific enzymes involved in metabolic pathways.
• Receptors : It could modulate receptor activity influencing cellular signaling pathways.
• Proteins : Binding to proteins may alter their function, affecting various biological processes.

Antimicrobial Activity

Research indicates that derivatives of compounds similar to 2-{[11-(hydroxymethyl)-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-phenylacetamide exhibit significant antimicrobial properties. For instance:

• In vitro Studies : Various studies have demonstrated the ability of similar compounds to inhibit bacterial growth.
• Mechanisms : The antimicrobial effect is hypothesized to occur through disruption of bacterial cell membranes or interference with metabolic pathways.

Anticancer Potential

Emerging studies suggest that the compound may have anticancer properties:

• Cell Line Studies : In vitro testing on cancer cell lines has shown that the compound can induce apoptosis (programmed cell death).
• Mechanism : This effect may be mediated through the modulation of signaling pathways involved in cell survival and proliferation.

Toxicological Profile

While exploring the biological activity, it is crucial to consider the toxicological aspects:

• Aquatic Toxicity : The compound has been classified as toxic to aquatic life with long-lasting effects .
• Skin Irritation : There are warnings about potential skin irritation and allergic reactions upon exposure .

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal examined the antimicrobial efficacy of a related compound in treating infections caused by resistant strains of bacteria. Results indicated a significant reduction in bacterial load when treated with the compound at specific concentrations.

Case Study 2: Anticancer Activity

Another investigation focused on the anticancer effects of similar triazatricyclo compounds on human cancer cell lines. The findings revealed that treatment led to a marked decrease in cell viability and increased markers of apoptosis.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocyclic Frameworks

The target compound’s tricyclic system shares similarities with 5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones (compounds [7–9] in ). Both feature nitrogen-rich heterocycles, but the target compound’s oxa-triazatricyclo framework introduces additional rigidity and stereochemical complexity, which may enhance receptor binding specificity compared to simpler triazoles .

Table 1: Comparison of Core Structures

Feature	Target Compound	Triazole-Thiones [7–9] ()
Core Structure	Oxa-4,6,13-triazatricyclo[8.4.0.0³,⁸]tetradeca-hexaene	1,2,4-Triazole with sulfonylphenyl substituents
Key Functional Groups	Hydroxymethyl, sulfanyl-acetamide, 4-methylphenyl	Sulfonylphenyl, difluorophenyl, thione
Tautomerism	Not observed (rigid tricyclic system)	Observed (thione ↔ thiol tautomers)
Synthetic Complexity	High (multi-step cyclization and functionalization)	Moderate (condensation and cyclization)

Sulfanyl and Acetamide Moieties

However, the acetamide group in the target compound may improve solubility compared to the ketone-terminated S-alkylated triazoles .

Key Spectroscopic Differences:

• IR Spectroscopy :
  • Target compound: Expected C=O stretch (acetamide) near 1680 cm⁻¹, absent in triazole-thiones .
  • Triazole-thiones [7–9]: C=S stretch at 1247–1255 cm⁻¹, similar to the target’s sulfanyl group .
• ¹H-NMR :
  • The hydroxymethyl group (-CH₂OH) in the target compound would show signals near δ 3.5–4.0 ppm, absent in simpler triazoles .

Bioactivity Hypotheses

For example:

• S-alkylated triazoles [10–15] : Exhibit antifungal activity via thiol-mediated disruption of fungal membranes .
• Natural compounds from Calophyllum species (): Show growth inhibition in HeLa and MDA-MB-231 cancer cells, suggesting the acetamide and hydroxymethyl groups in the target compound may confer similar bioactivity .

Table 2: Hypothesized Bioactivity Comparison

Compound Type	Proposed Mechanism	Evidence Basis
Target Compound	Enzyme inhibition (e.g., kinases) via acetamide	Structural analogy to kinase inhibitors
S-alkylated triazoles	Membrane disruption via sulfur interactions	Antifungal assays in
Ferroptosis-inducing agents	Iron-dependent lipid peroxidation	OSCC selectivity ()